Cas no 1261761-41-4 (2-(2-chloro-4-hydroxyphenyl)acetonitrile)

• Product Name: 2-(2-chloro-4-hydroxyphenyl)acetonitrile
• CAS No: 1261761-41-4
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 5906627
• PubChem ID: 83350253
• Update Time: 2025-05-23

2-(2-chloro-4-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-chloro-4-hydroxy-
• 2-(2-chloro-4-hydroxyphenyl)acetonitrile

• Inchi： 1S/C8H6ClNO/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5,11H,3H2
• InChI Key： WNHFIICTUJRSHZ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(O)C=C1Cl

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 330.5±27.0 °C(Predicted)
• pka: 8.72±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(2-chloro-4-hydroxyphenyl)acetonitrile

Comprehensive Overview of 2-(2-Chloro-4-hydroxyphenyl)acetonitrile (CAS No. 1261761-41-4)

2-(2-Chloro-4-hydroxyphenyl)acetonitrile (CAS No. 1261761-41-4) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a chloro-substituted hydroxyphenyl group attached to an acetonitrile moiety, making it a versatile building block for advanced chemical applications. Researchers and industries value this compound for its role in developing bioactive molecules, particularly in drug discovery and agrochemical formulations.

The growing demand for high-purity intermediates in the pharmaceutical sector has spotlighted compounds like 2-(2-chloro-4-hydroxyphenyl)acetonitrile. With increasing interest in green chemistry and sustainable synthesis methods, this compound is often discussed in contexts such as catalytic reactions and solvent-free processes. Its applications extend to materials science, where it contributes to the development of functional polymers and advanced coatings.

One of the most searched questions related to CAS No. 1261761-41-4 revolves around its synthetic pathways. Common methods include the cyanation of halophenols or Pd-catalyzed cross-coupling reactions. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a topic frequently queried in academic forums. Additionally, its stability under varying pH conditions is a key consideration for industrial storage and handling.

In the context of market trends, 2-(2-chloro-4-hydroxyphenyl)acetonitrile aligns with the rising focus on custom synthesis and tailor-made intermediates. Companies specializing in contract research often highlight this compound in their portfolios due to its relevance in patented drug formulations. Regulatory compliance, such as REACH certification, is another hot topic among buyers seeking reliable suppliers.

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Future applications of 2-(2-chloro-4-hydroxyphenyl)acetonitrile may expand into bioconjugation and proteomics, given its reactive nitrile group. Collaborative studies between academia and industry continue to explore its potential in targeted drug delivery systems. As innovation accelerates, this compound remains a critical asset for high-value chemical manufacturing.